Cas no 1029732-68-0 (methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate)

• Product Name: methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate
• CAS No: 1029732-68-0
• MF: C₁₈H₂₀N₄O₃S₂
• MW: 404.506401062012
• CID: 5432451
• PubChem ID: 49673337
• Update Time: 2025-05-22

methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[[2-(3-thiomorpholin-4-ylpyrazin-2-yl)sulfanylacetyl]amino]benzoate
• AKOS005046134
• methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate
• VU0515227-1
• 1029732-68-0
• methyl 2-(2-((3-thiomorpholinopyrazin-2-yl)thio)acetamido)benzoate
• F3222-4810
• Methyl 2-[[2-[[3-(4-thiomorpholinyl)-2-pyrazinyl]thio]acetyl]amino]benzoate

• Inchi： 1S/C18H20N4O3S2/c1-25-18(24)13-4-2-3-5-14(13)21-15(23)12-27-17-16(19-6-7-20-17)22-8-10-26-11-9-22/h2-7H,8-12H2,1H3,(H,21,23)
• InChI Key： AQTVUGXXOBKPSG-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(CSC1=NC=CN=C1N1CCSCC1)=O

Computed Properties

• Exact Mass: 404.09768286g/mol
• Monoisotopic Mass: 404.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 648.7±55.0 °C(Predicted)
• pka: 12.24±0.70(Predicted)

Additional information on methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate

Methyl 2-(2-{[3-(Thiomorpholin-4-yl)Pyrazin-2-yl]Sulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Methyl 2-(2-{[3-(Thiomorpholin-4-yl)Pyrazin-2-yl]Sulfanyl}Acetamido)Benzoate, identified by the CAS number 1029732-68-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of bioactive molecules targeting specific therapeutic areas.

The chemical structure of this compound is characterized by a benzoate ester group attached to a substituted acetamide moiety. The presence of a thiomorpholinyl group and a pyrazine ring introduces significant electronic and steric effects, which are crucial for its interactions with biological targets. The sulfur atom in the thiomorpholine ring contributes to the compound's ability to form hydrogen bonds, enhancing its bioavailability and stability in physiological conditions.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to optimize the synthesis process, ensuring high purity and yield. The compound's stability under various conditions has been thoroughly investigated, making it suitable for large-scale production and subsequent biological testing.

In terms of applications, methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate has shown potential as a lead compound in drug discovery programs targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Its ability to modulate key cellular pathways makes it an attractive candidate for further preclinical studies. Additionally, its structural versatility allows for further functionalization, enabling the development of derivatives with enhanced pharmacokinetic properties.

From an environmental perspective, the compound's biodegradability and ecotoxicological profile have been assessed to ensure compliance with regulatory standards. These studies have demonstrated that the compound exhibits low toxicity to aquatic organisms, making it a safer option for use in pharmaceutical formulations.

Looking ahead, ongoing research aims to explore the compound's potential in other areas such as agrochemicals and materials science. Its unique electronic properties make it a candidate for applications in organic electronics, where sulfur-containing heterocycles are known to enhance device performance.

In conclusion, methyl 2-(2-{[3-(thiomorpholin-4-yl)pyrazin-2-yl]sulfanyl}acetamido)benzoate (CAS No. 1029732-68-0) represents a promising molecule with diverse applications across multiple fields. Its intricate structure, coupled with its favorable biological and environmental profiles, positions it as a valuable asset in contemporary chemical research.